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Compound of Interest

Compound Name: 5-(1H-tetrazol-5-yl)-nicotinic acid

Cat. No.: B2982523 Get Quote

This document provides immediate safety and logistical guidance for the proper disposal of 5-
(1H-tetrazol-5-yl)-nicotinic acid, catering to researchers, scientists, and drug development

professionals. The following procedures are based on best practices derived from safety data

sheets of structurally related compounds, including nicotinic acid and various tetrazole

derivatives, in the absence of a specific Safety Data Sheet (SDS) for the compound of interest.

Quantitative Data Summary
Due to the absence of a specific SDS for 5-(1H-tetrazol-5-yl)-nicotinic acid, quantitative data

regarding toxicity and exposure limits are not available. The following table summarizes

general information for related compounds to provide a safety context.
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Compound CAS Number Hazard Statements

Nicotinic Acid 59-67-6

H319: Causes serious eye

irritation. H402: Harmful to

aquatic life.

6-(1H-Pyrazol-1-yl)nicotinic

acid
253315-22-9

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation.

Ethyl 1H-Tetrazole-5-

carboxylate
55408-10-1

H315: Causes skin irritation.

H319: Causes serious eye

irritation.[1]

Experimental Protocol: Disposal of 5-(1H-tetrazol-5-
yl)-nicotinic Acid
This protocol outlines the step-by-step methodology for the safe disposal of 5-(1H-tetrazol-5-
yl)-nicotinic acid.

1. Personal Protective Equipment (PPE) and Engineering Controls:

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[2]

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber). Dispose of

contaminated gloves after use in accordance with applicable laws and good laboratory

practices.

Body Protection: Wear a lab coat or other protective clothing.[1]

Respiratory Protection: Use a dust respirator if handling in a powdered form or if dust

generation is likely.[1]

Ventilation: Handle the compound in a well-ventilated area, preferably in a chemical fume

hood.[1]

2. Spill Management:
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Minor Spills:

Avoid dust formation.[1]

Carefully sweep up the solid material.

Collect the spilled material into a labeled, sealed container for disposal.[1]

Clean the spill area with a suitable solvent (e.g., water), and collect the cleaning materials

for disposal.

Major Spills:

Evacuate the area.

Ensure adequate ventilation.

Prevent the substance from entering drains.

Follow your institution's emergency spill response procedures.

3. Disposal Procedure:

Waste Identification: Label the waste container clearly as "5-(1H-tetrazol-5-yl)-nicotinic
acid".

Waste Collection:

Collect the waste material in a dedicated, sealed, and properly labeled container.[1]

Do not mix with other waste streams unless compatibility is known.

Storage:

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents.[1]

Final Disposal:
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Dispose of the contents and container to an approved waste disposal plant.[1] This should

be done in accordance with all local, state, and federal regulations.

Contact a licensed professional waste disposal service to arrange for pickup and disposal.

Disposal Workflow
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Caption: Disposal workflow for 5-(1H-tetrazol-5-yl)-nicotinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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